Cas no 391894-34-1 (1,2-Benzenedicarboxylic acid, 3,6-dimethyl-4-pentyl-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 3,6-dimethyl-4-pentyl-, dimethyl ester
• CAS No: 391894-34-1
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 1508455
• Update Time: 2024-08-24

1,2-Benzenedicarboxylic acid, 3,6-dimethyl-4-pentyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 3,6-dimethyl-4-pentyl-, dimethyl ester
• 1,2-Benzenedicarboxylic acid, 3,6-dimethyl-4-pentyl-, 1,2-dimethyl ester

• Inchi： 1S/C17H24O4/c1-6-7-8-9-13-10-11(2)14(16(18)20-4)15(12(13)3)17(19)21-5/h10H,6-9H2,1-5H3
• InChI Key： CTUNHWQFONQUFZ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=C(C)C=C(CCCCC)C(C)=C1C(OC)=O

Computed Properties

• Exact Mass: 292.16752

Experimental Properties

• Density: 1.043±0.06 g/cm3(Predicted)
• Boiling Point: 374.8±42.0 °C(Predicted)
• PSA: 52.6